Cas no 2228083-66-5 (methyl 3-hydroxy-3-(thiolan-2-yl)propanoate)

• Product Name: methyl 3-hydroxy-3-(thiolan-2-yl)propanoate
• CAS No: 2228083-66-5
• MF: C₈H₁₄O₃S
• MW: 190.259961605072
• CID: 5928331
• PubChem ID: 165627552
• Update Time: 2025-08-05

methyl 3-hydroxy-3-(thiolan-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-3-(thiolan-2-yl)propanoate
• 2228083-66-5
• EN300-1777481

• Inchi： 1S/C8H14O3S/c1-11-8(10)5-6(9)7-3-2-4-12-7/h6-7,9H,2-5H2,1H3
• InChI Key： AFNQUANHOOXRAC-UHFFFAOYSA-N
• SMILES： S1CCCC1C(CC(=O)OC)O

Computed Properties

• Exact Mass: 190.06636548g/mol
• Monoisotopic Mass: 190.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 71.8Ų

Additional information on methyl 3-hydroxy-3-(thiolan-2-yl)propanoate

Professional Introduction to Methyl 3-hydroxy-3-(thiolan-2-yl)propanoate (CAS No. 2228083-66-5)

Methyl 3-hydroxy-3-(thiolan-2-yl)propanoate, identified by its CAS number 2228083-66-5, is a compound of significant interest in the field of chemical and biomedical research. This compound, featuring a unique structure that combines a hydroxyl group and a thiolan-2-yl moiety, has garnered attention for its potential applications in drug development and synthetic chemistry.

The molecular structure of methyl 3-hydroxy-3-(thiolan-2-yl)propanoate consists of a propanoate ester linked to a thiolan ring, which is a cyclic thioether derivative. This distinctive architecture suggests that the compound may exhibit properties that are not commonly found in other organic molecules, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in the development of novel compounds that can serve as intermediates or building blocks in the synthesis of pharmaceuticals. The presence of both hydroxyl and thiol groups in methyl 3-hydroxy-3-(thiolan-2-yl)propanoate makes it particularly useful in organic synthesis, as these functional groups can participate in various chemical reactions, including esterification, oxidation, and reduction processes.

One of the most promising areas of research involving methyl 3-hydroxy-3-(thiolan-2-yl)propanoate is its potential application in the synthesis of bioactive molecules. The thiolan ring is known to be a versatile scaffold that can be modified to produce compounds with diverse biological activities. For instance, derivatives of thiolan have been explored for their antimicrobial and anti-inflammatory properties.

Recent studies have demonstrated that compounds containing the thiolan moiety can interact with biological targets in unique ways, leading to the development of new therapeutic agents. The hydroxyl group in methyl 3-hydroxy-3-(thiolan-2-yl)propanoate further enhances its potential as a pharmacophore, as it can form hydrogen bonds with biological molecules, improving binding affinity and efficacy.

The synthesis of methyl 3-hydroxy-3-(thiolan-2-yl)propanoate presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in facilitating the synthesis of such intricate molecules.

In addition to its synthetic utility, methyl 3-hydroxy-3-(thiolan-2-yl)propanoate has shown promise in material science applications. The unique properties of the thiolan ring make it an attractive candidate for the development of novel polymers and coatings. These materials could exhibit enhanced stability, biodegradability, or other desirable characteristics depending on their chemical composition.

The future prospects for methyl 3-hydroxy-3-(thiolan-2-yl)propanoate are vast and multifaceted. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings. Collaborative efforts between chemists, biologists, and materials scientists will be essential in harnessing the full potential of this remarkable molecule.

In conclusion, methyl 3-hydroxy-3-(thiolan-2-yl)propanoate (CAS No. 2228083-66-5) is a compound with significant potential in various fields of science and technology. Its unique structure and functional groups make it a valuable tool for organic synthesis, drug development, and material science. As our understanding of this compound grows, so too will its applications and importance in the scientific community.